Methyl 5-cyclopropyl-2-(4-fluorophenyl)-6-nitro-1-benzofuran-3-carboxylate

• Molecular Formula: C19H14FNO5
• Molecular Weight: 355.3 g/mol
• IUPAC Name: methyl 5-cyclopropyl-2-(4-fluorophenyl)-6-nitro-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C19H14FNO5/c1-25-19(22)17-14-8-13(10-2-3-10)15(21(23)24)9-16(14)26-18(17)11-4-6-12(20)7-5-11/h4-10H,2-3H2,1H3
• InChI Key: ATZSZAKOFCMBFQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(OC2=CC(=C(C=C21)C3CC3)[N+](=O)[O-])C4=CC=C(C=C4)F

Description

Methyl 5-cyclopropyl-2-(4-fluorophenyl)-6-nitro-1-benzofuran-3-carboxylate is a useful research compound. Its molecular formula is C19H14FNO5 and its molecular weight is 355.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 2-(4-fluorophenyl)-6-nitro-5-{[(trifluoromethyl)sulfonyl]oxy}-1-benzofuran-3-carboxylate (7.12 g, 15.37 mmol), cyclopropylboronic acid (2.19 g, 25.5 mmol), potassium fluoride (3.26 g, 56.1 mmol), sodium bromide (1.75 g, 17.01 mmol) and tetrakis(triphenylphosphine)palladium(0) (0.85 g, 0.736 mmol) were stirred together under nitrogen in a mixture of toluene (90 mL) and water (2.25 mL) and heated at 100° C. for 18 hours. The reaction mixture was cooled, diluted with ethyl acetate and washed with water. The organic phase was separated, dried by hydrophobic filter tube and evaporated under vacuum. The residue was purified by flash chromatography, eluting over silica gel with a gradient of 0-5% ethyl acetate in cyclohexane. Product containing fractions were evaporated under vacuum to give the methyl 5-cyclopropyl-2-(4-fluorophenyl)-6-nitro-1-benzofuran-3-carboxylate. LCMS (m/z, ES+)=728 (2M+NH4)+.